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Compound Focus: 4-Methylundecane

CAS No.: 2980-69-0

Cat. No.: S562483

Get Quote

The table below summarizes the available data for 4-Methylundecane.

Property Details

CAS Number 2980-69-0 [1] [2] [3]

Molecular Formula C₁₂H₂₆ [1] [2] [3]

Molecular Weight 170.33 g/mol [1] [2] [3]

Appearance Information not available in search results

Specific Hazards No specific GHS hazard classification found [2]

Based on general laboratory safety practices for chemical substances, the following handling precautions are

recommended [1]:

Personal Protective Equipment (PPE): Always wear appropriate PPE, which may include safety
goggles, gloves, and a lab coat.
Ventilation: Work in a well-ventilated area. Use a fume hood to minimize inhalation of vapors or
exposure to gases.

Containment: Handle with care to prevent spills, splashes, or the generation of fumes. Use spill trays
or containment measures during transfer.

Hygiene: Wash hands thoroughly after handling. Avoid contact with eyes, skin, and clothing. Do not
eat or drink in areas where the chemical is handled [1].
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Understanding Skin Corrosion and Irritation Tests

Since a specific hazard classification for 4-Methylundecane was not found, it is useful to understand how

such classifications are determined for other chemicals. The following diagram illustrates the standard

workflow for assessing skin corrosion and irritation, as outlined in OECD and GHS guidelines [4] [5].
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A key factor in this assessment is a substance's pH. The Globally Harmonized System (GHS) states that

substances with pH extremes of ≤ 2 or ≥ 11.5 are presumed to have skin corrosion or irritation properties,

unless other assessment criteria prove otherwise [5]. Research on other acids shows that both pH and

concentration are critical factors in determining skin irritancy, with higher concentrations (e.g., 1 M) of

many acids being classified as irritants, even at very low pH levels [4].

Experimental Protocol for Skin Irritation Assessment

For research purposes, here is a detailed methodology for evaluating skin irritation in vitro, based on OECD

Test Guideline 439 [4]. This is the type of study that would generate data for an SDS.

Test System: A 3D-reconstructed human epidermis model (e.g., KeraSkin).
Test Substance Application: The substance is applied directly to the surface of the tissue model.

Exposure and Incubation: The treated tissues are incubated for a defined period (e.g., 60 minutes)
at room temperature.

Post-Treatment Washing: After exposure, the test substance is thoroughly washed from the tissues
with a saline solution.

Cell Viability Assessment: Tissue viability is measured using an MTT assay. This assay quantifies
the reduction of yellow MTT to purple formazan by living cells, which serves as a marker for metabolic

activity.
Interpretation of Results: According to the guideline, a substance is classified as an irritant if it

reduces tissue viability to below 50% of the negative control. A non-irritant result is indicated by
viability above 50% [4].

How to Proceed Further

I hope this structured technical information provides a solid foundation for your work. To obtain a complete

SDS, you may consider these steps:

Contact Suppliers Directly: Reach out to fine chemical suppliers like AquigenBio or
Pharmaffiliates (cited in the search results) as they are the most likely sources for a formal SDS [1]

[3].
Consult Regulatory Databases: Check official chemical databases such as those provided by the

EPA or ECHA for any registered information [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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